[5-(4-chlorophenyl)pyridin-3-yl]-[(2R)-2-methylmorpholin-4-yl]methanone

• IUPAC Name: [5-(4-chlorophenyl)pyridin-3-yl]-[(2R)-2-methylmorpholin-4-yl]methanone
• InChI: InChI=1S/C17H17ClN2O2/c1-12-11-20(6-7-22-12)17(21)15-8-14(9-19-10-15)13-2-4-16(18)5-3-13/h2-5,8-10,12H,6-7,11H2,1H3/t12-/m1/s1
• InChI Key: VLHRTVVMSBUSAL-GFCCVEGCSA-N
• Canonical SMILES: CC1CN(CCO1)C(=O)C2=CN=CC(=C2)C3=CC=C(C=C3)Cl
• Isomeric SMILES: C[C@@H]1CN(CCO1)C(=O)C2=CN=CC(=C2)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H17ClN2O2
• Molecular Weight: 316.8 g/mol

Description

[5-(4-chlorophenyl)pyridin-3-yl]-[(2R)-2-methylmorpholin-4-yl]methanone, also known as JNJ-40411813, is a novel compound that has been synthesized for scientific research purposes. This compound has gained attention due to its potential applications in the field of neuroscience and pharmacology.

Scientific Research Applications

[5-(4-chlorophenyl)pyridin-3-yl]-[(2R)-2-methylmorpholin-4-yl]methanone has been studied for its potential applications in the field of neuroscience and pharmacology. It has been shown to have high affinity and selectivity for the dopamine D3 receptor, which is involved in the regulation of reward and motivation. This makes it a potential candidate for the treatment of addiction and other disorders related to dopamine dysfunction.

Mechanism of Action

The mechanism of action of [5-(4-chlorophenyl)pyridin-3-yl]-[(2R)-2-methylmorpholin-4-yl]methanone involves its binding to the dopamine D3 receptor. This binding leads to the activation of downstream signaling pathways, which can have various effects on neuronal activity and behavior.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been found to increase dopamine release in the brain, which can lead to increased reward and motivation. It has also been shown to decrease the activity of the prefrontal cortex, which is involved in decision-making and impulse control.

Advantages and Limitations for Lab Experiments

One advantage of [5-(4-chlorophenyl)pyridin-3-yl]-[(2R)-2-methylmorpholin-4-yl]methanone is its high affinity and selectivity for the dopamine D3 receptor. This makes it a useful tool for studying the role of this receptor in various physiological and behavioral processes. However, one limitation is that its effects may be influenced by other factors, such as the presence of other neurotransmitters or the activity of other receptors.

Future Directions

There are several future directions for research on [5-(4-chlorophenyl)pyridin-3-yl]-[(2R)-2-methylmorpholin-4-yl]methanone. One direction is to study its potential applications in the treatment of addiction and other disorders related to dopamine dysfunction. Another direction is to investigate its effects on other neurotransmitter systems and their interactions with the dopamine system. Additionally, further research could be done to optimize its pharmacological properties and develop more selective compounds based on its structure.

Synthesis Methods

The synthesis of [5-(4-chlorophenyl)pyridin-3-yl]-[(2R)-2-methylmorpholin-4-yl]methanone has been described in a patent application by Johnson & Johnson Pharmaceutical Research and Development. The synthesis involves the reaction of 4-chloropyridine-3-carboxylic acid with 2-amino-2-methyl-1-propanol to form the corresponding amide. This amide is then reacted with morpholine-4-carboxylic acid to yield the desired compound.